Cas no 131831-98-6 (1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE)

• Product Name: 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE
• CAS No: 131831-98-6
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• MDL: MFCD01320009
• CID: 892783
• Update Time: 2026-04-29

1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE
• 2,2,2-trifluoro-1-(2-methylnaphthalen-1-yl)ethanone
• 2-METHYL-1-TRIFLUOROACETYLNAPHTHALENE
• 2-Methyl-1-naphtyl(trifluoromethyl) ketone
• 2,2,2-TRIFLUORO-1-(2-METHYL-NAPHTHALEN-1-YL)-ETHANONE

• MDL： MFCD01320009
• Inchi： InChI=1S/C13H9F3O/c1-8-6-7-9-4-2-3-5-10(9)11(8)12(17)13(14,15)16/h2-7H,1H3
• InChI Key： SVCSLYJRHLULLM-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2C=C1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 238.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 17.07000
• LogP: 3.89320

Additional information on 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE

Introduction to 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE (CAS No. 131831-98-6)

1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE, identified by the Chemical Abstracts Service Number (CAS No.) 131831-98-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This trifluoromethyl-substituted ketone, featuring a 2-methylnaphthyl group, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in the development of novel bioactive molecules.

The molecular structure of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE consists of a naphthalene core substituted with a methyl group at the 2-position and a trifluoromethyl ketone moiety. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in various chemical transformations. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of molecules derived from this compound, which is particularly relevant in drug design.

In recent years, there has been growing interest in the use of trifluoromethylated compounds in pharmaceutical applications. The trifluoromethyl group is known to influence the pharmacokinetic properties of drugs, including their solubility, bioavailability, and metabolic clearance. 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE serves as a key building block for synthesizing such trifluoromethylated derivatives, which exhibit enhanced binding affinity and improved pharmacological profiles.

One of the most compelling aspects of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental scaffolds in medicinal chemistry, forming the backbone of numerous therapeutic agents. The compound's ability to undergo various functionalization reactions makes it an excellent precursor for constructing complex heterocyclic structures. For instance, it can be used to prepare fused ring systems or to introduce additional substituents that modulate biological activity.

Recent advancements in catalytic methods have further expanded the utility of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE. Transition metal-catalyzed reactions, such as cross-coupling and oxidation processes, have enabled the efficient construction of carbon-carbon bonds and the introduction of diverse functional groups. These techniques have been instrumental in generating novel analogs with tailored properties for drug discovery purposes.

The pharmaceutical industry has also explored the potential of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE in the development of agrochemicals. The structural features of this compound contribute to its efficacy as a precursor for herbicides and pesticides. By leveraging its reactivity, researchers have been able to design molecules that interact selectively with biological targets, thereby improving crop protection strategies while minimizing environmental impact.

In addition to its synthetic value, 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE has been investigated for its potential role in materials science. The unique electronic properties conferred by the trifluoromethyl group make it a candidate for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. Its incorporation into polymer matrices can enhance charge transport properties, leading to more efficient optoelectronic materials.

The chemical synthesis of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE typically involves multi-step processes that require careful optimization. Common synthetic routes include Friedel-Crafts acylation followed by reduction or direct fluorination techniques. Advances in synthetic methodologies have enabled more streamlined and scalable production methods, making this compound more accessible for research and industrial applications.

From a computational chemistry perspective, understanding the reactivity and conformational preferences of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE is crucial for rational drug design. Molecular modeling studies have provided insights into how structural modifications influence biological activity. These insights are often integrated into high-throughput screening campaigns to identify lead compounds with optimized pharmacokinetic profiles.

The safety profile of 1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE is another critical consideration in its application. While generally regarded as stable under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

In conclusion,1-(2-METHYLNAPHTHYL) TRIFLUOROMETHYL KETONE (CAS No. 131831-98-6) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical development, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules or advanced materials. As our understanding of its properties continues to evolve, so too will its role in driving innovation across multiple scientific disciplines.